4-cyclopropyl-6-[5-(1H-1,2,4-triazole-5-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]pyrimidine

• IUPAC Name: [2-(6-cyclopropylpyrimidin-4-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]-(1H-1,2,4-triazol-5-yl)methanone
• InChI: InChI=1S/C16H19N7O/c24-16(15-19-9-20-21-15)23-6-11-4-22(5-12(11)7-23)14-3-13(10-1-2-10)17-8-18-14/h3,8-12H,1-2,4-7H2,(H,19,20,21)
• InChI Key: HOYQOLOJCULQCJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NC=N2)N3CC4CN(CC4C3)C(=O)C5=NC=NN5
• Molecular Formula: C16H19N7O
• Molecular Weight: 325.37 g/mol

Description

4-cyclopropyl-6-[5-(1H-1,2,4-triazole-5-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]pyrimidine is a useful research compound. Its molecular formula is C16H19N7O and its molecular weight is 325.37 g/mol. The purity is usually 95%.
The exact mass of the compound 4-cyclopropyl-6-[5-(1H-1,2,4-triazole-5-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]pyrimidine is 325.16510826 g/mol and the complexity rating of the compound is 485. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 4-cyclopropyl-6-[5-(1H-1,2,4-triazole-5-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]pyrimidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-cyclopropyl-6-[5-(1H-1,2,4-triazole-5-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]pyrimidine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Applications

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Antimicrobial Applications

1,2,4-Triazole derivatives have shown promising antimicrobial activity. For instance, pyrazolyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-6-yl)-2H-pyran-2-one derivatives have demonstrated in vitro antibacterial activity against S. aureus, B. subtilis, E. .

Analgesic and Anti-inflammatory Applications

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Antioxidant Applications

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Antiviral Applications

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Enzyme Inhibitor Applications

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Antitubercular Applications

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Drug Discovery and Development

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Mechanism of Action

Target of Action

Compounds with similar structures, such as imidazole and triazole derivatives, have been reported to exhibit a broad range of biological activities . They are known to interact with various enzymes and receptors, playing crucial roles in numerous biochemical processes .

Mode of Action

It’s worth noting that triazole derivatives often exhibit their biological activities through interactions with their targets at the molecular level . These interactions can involve hydrogen bonding, π-electron delocalization within the triazole ring, and other intermolecular forces .

Biochemical Pathways

Similar compounds have been reported to influence a variety of biochemical pathways, contributing to their diverse pharmacological activities .

Pharmacokinetics

The ability of heterocyclic compounds like this to form hydrogen bonds with different targets often leads to the improvement of pharmacokinetics, pharmacological, and toxicological properties .

Result of Action

Similar compounds have been reported to exhibit cytotoxic activities, indicating their potential to induce cell death in certain types of cells .

Action Environment

It’s worth noting that the activity of similar compounds can be influenced by various factors, including the ph of the environment, temperature, and the presence of other molecules .